(1R,3R,5S)-8-Azaspiro[bicyclo[3.2.1]octane-3,3'-indoline] 2hcl

• IUPAC Name: spiro[1,2-dihydroindole-3,3'-8-azabicyclo[3.2.1]octane];dihydrochloride
• InChI: InChI=1S/C14H18N2.2ClH/c1-2-4-13-12(3-1)14(9-15-13)7-10-5-6-11(8-14)16-10;;/h1-4,10-11,15-16H,5-9H2;2*1H
• InChI Key: IOEPVAZKIXSFMB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC3(CC1N2)CNC4=CC=CC=C34.Cl.Cl
• Molecular Formula: C14H20Cl2N2
• Molecular Weight: 287.2 g/mol

Description

The compound you mentioned seems to be a complex organic molecule with multiple rings and functional groups. It contains a spirocyclic structure (a type of cyclic compound where two rings share a single atom), a bicyclic octane structure (a structure with two rings containing a total of eight carbon atoms), and an indoline group (a type of heterocycle containing a benzene ring fused to a nitrogen-containing pyrrolidine ring).

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The stereochemistry (the arrangement of atoms in three-dimensional space) is indicated by the (1R,3R,5S) notation, which refers to the configuration of the chiral (non-superimposable on its mirror image) centers in the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific functional groups present in the molecule. For example, the indoline group might undergo reactions typical of other aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar functional groups might make the compound soluble in polar solvents.

Scientific Research Applications

Indole Synthesis and Classification

The compound is related to indole syntheses, which are crucial in organic chemistry for producing indole alkaloids, ranging from lysergic acid to vincristine. These syntheses inspire chemists due to their potential applications in drug development and synthetic chemistry. The review by Taber and Tirunahari (2011) presents a comprehensive framework for classifying all indole syntheses, highlighting the significance of such compounds in advancing organic synthesis methodologies Taber & Tirunahari, 2011.

Environmental Impact of Aromatic Compounds

Another study focuses on the environmental impact of polycyclic musk fragrances, which are structurally related to the compound . These synthetic musk fragrances are used widely in consumer products and have been identified in various aquatic environments. This highlights the environmental persistence and potential toxicity of structurally related compounds, emphasizing the need for further research on their environmental fate and impact Rimkus, 1999.

Pharmaceutical Applications

Vitaku, Smith, and Njardarson (2014) reviewed the structural diversity and frequency of nitrogen heterocycles among U.S. FDA-approved pharmaceuticals, underlining the importance of compounds like "(1R,3R,5S)-8-Azaspiro[bicyclo[3.2.1]octane-3,3'-indoline] 2HCl" in drug development. Nitrogen heterocycles are significant structural components in many pharmaceuticals due to their biological activity, showcasing the potential pharmaceutical applications of such compounds Vitaku et al., 2014.